1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-cyclohexyl-2-[(2,5-dimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C22H34N2O2/c1-25-19-10-11-21(26-2)18(15-19)16-24-14-13-23-12-6-9-20(23)22(24)17-7-4-3-5-8-17/h10-11,15,17,20,22H,3-9,12-14,16H2,1-2H3
• InChI Key: WWUIJHJNWLBGLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN3CCCC3C2C4CCCCC4
• Molecular Formula: C22H34N2O2
• Molecular Weight: 358.5 g/mol

Description

1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. This compound has been synthesized and studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine is not yet fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors in the brain. This means that it enhances the activity of these receptors, leading to increased neurotransmitter release and activity.
Biochemical and Physiological Effects:
Studies have shown that 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has a number of biochemical and physiological effects. These include the modulation of neurotransmitter release and activity, as well as the regulation of certain signaling pathways in the brain. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of studying 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine in the lab is that it has shown promising results in animal models of neurological disorders. However, one limitation is that the exact mechanism of action is not yet fully understood, which makes it difficult to develop targeted therapies based on this compound.

Future Directions

There are several future directions for research on 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine. One area of focus could be on developing a more complete understanding of the mechanism of action, which could lead to the development of more targeted therapies. Additionally, further research could explore the potential therapeutic benefits of this compound in other areas, such as pain management or addiction treatment. Finally, studies could also investigate the safety and efficacy of this compound in human trials.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been achieved through a multi-step process involving the reaction of cyclohexanone with 2,5-dimethoxybenzylamine, followed by a series of reactions involving various reagents and catalysts. The final product is obtained through a crystallization process, resulting in a white solid.

Scientific Research Applications

1-cyclohexyl-2-(2,5-dimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been studied for its potential therapeutic properties, particularly in the field of neuroscience. Research has shown that this compound has the ability to modulate the activity of certain neurotransmitter systems in the brain, which could have implications for the treatment of various neurological disorders such as depression and anxiety.